Cas no 255882-96-3 ((2S)-1-ethylazetidine-2-carboxylic acid)

• Product Name: (2S)-1-ethylazetidine-2-carboxylic acid
• CAS No: 255882-96-3
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD18835081
• CID: 246829
• PubChem ID: 45087388
• Update Time: 2025-05-20

(2S)-1-ethylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarboxylicacid, 1-ethyl-, (2S)-
• 2-Azetidinecarboxylicacid,1-ethyl-,(2S)-(9CI)
• (2S)-1-ethylazetidine-2-carboxylic acid
• CS-0052348
• P15973
• 2-Azetidinecarboxylic acid, 1-ethyl-, (2S)-
• AS-53010
• (S)-1-Ethylazetidine-2-carboxylicacid
• 255882-96-3
• DTXSID90666078
• SCHEMBL5702096
• (S)-1-Ethylazetidine-2-carboxylic acid
• AKOS030628542

• MDL： MFCD18835081
• Inchi： 1S/C6H11NO2/c1-2-7-4-3-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key： WSXZOQFRPRFFSL-YFKPBYRVSA-N
• SMILES： OC([C@@H]1CCN1CC)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: -1.9

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-1-ethylazetidine-2-carboxylic acid

Introduction to (2S)-1-ethylazetidine-2-carboxylic Acid (CAS No. 255882-96-3)

(2S)-1-ethylazetidine-2-carboxylic acid, identified by its Chemical Abstracts Service number CAS No. 255882-96-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chiral center at the 2-position, has garnered attention due to its structural versatility and potential applications in drug development. The azetidine ring system, a six-membered heterocycle with nitrogen, provides a unique scaffold that can be modified to create bioactive molecules with diverse pharmacological properties.

The synthesis and characterization of (2S)-1-ethylazetidine-2-carboxylic acid have been subjects of extensive research, particularly in the context of enantioselective synthesis and chiral drug intermediates. The stereochemistry of this compound is crucial, as the (S)-configuration often correlates with enhanced biological activity and reduced toxicity in pharmaceutical candidates. Recent advances in asymmetric catalysis have enabled more efficient and scalable production methods for such chiral intermediates, which is pivotal for industrial applications.

In the realm of medicinal chemistry, the utility of (2S)-1-ethylazetidine-2-carboxylic acid extends to its role as a building block for more complex molecules. The carboxylic acid functionality at the 2-position allows for further derivatization via esterification, amidation, or coupling reactions, enabling the creation of novel therapeutic agents. For instance, researchers have explored its incorporation into peptidomimetics and protease inhibitors, where the azetidine ring mimics natural amino acid sequences while offering improved metabolic stability.

Recent studies have highlighted the potential of this compound in addressing neurological disorders. The azetidine scaffold is known to exhibit favorable pharmacokinetic profiles, making it an attractive candidate for central nervous system (CNS) drug discovery. Specifically, derivatives of (2S)-1-ethylazetidine-2-carboxylic acid have shown promise in preclinical models as modulators of neurotransmitter receptors. These findings align with the growing interest in developing small-molecule treatments that target specific neurological pathways without significant side effects.

The chemical properties of (CAS No. 255882-96-3) also make it a valuable tool in synthetic organic chemistry. Its reactivity allows for diverse functional group transformations, which are essential for constructing complex molecular architectures. For example, the carboxylic acid moiety can be converted into acyl chlorides or anhydrides, facilitating subsequent reactions such as amide bond formation or cross-coupling processes. This adaptability underscores its importance as a versatile intermediate in drug discovery pipelines.

Moreover, the stereochemical integrity of (2S)-1-ethylazetidine-2-carboxylic acid is critical for ensuring the efficacy and safety of derived pharmaceuticals. Racemic mixtures or impurities with incorrect stereochemistry can lead to diminished therapeutic effects or unwanted adverse reactions. Consequently, rigorous analytical techniques such as chiral HPLC and X-ray crystallography are employed to confirm the purity and configuration of this compound during synthesis and purification.

In conclusion, (2S)-1-ethylazetidine-2-carboxylic acid (CAS No. 255882-96-3) represents a fascinating compound with broad applications in pharmaceutical research and development. Its unique structural features, coupled with recent advancements in synthetic methodologies and biological evaluations, position it as a key intermediate in the design of novel therapeutics. As ongoing research continues to uncover new possibilities for this molecule, its significance in medicinal chemistry is likely to grow further.